molecular formula C11H8Cl2N4O2S B2989872 N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-3,6-dichloropyridine-2-carboxamide CAS No. 1223603-82-4

N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-3,6-dichloropyridine-2-carboxamide

Cat. No. B2989872
CAS RN: 1223603-82-4
M. Wt: 331.17
InChI Key: BFBJIGWGFZCYAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-3,6-dichloropyridine-2-carboxamide, commonly referred to as DCPM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of biomedical research. DCPM is a small molecule inhibitor that has been shown to target a specific protein, making it a promising tool for studying the role of this protein in various biological processes.

Mechanism of Action

The mechanism of action of DCPM involves the selective inhibition of a specific protein. This protein is involved in various biological processes, including cell growth and differentiation. By inhibiting the activity of this protein, DCPM can provide valuable insights into its role in these processes.
Biochemical and Physiological Effects:
DCPM has been shown to have a range of biochemical and physiological effects. In particular, DCPM has been shown to inhibit the growth and proliferation of cancer cells, making it a potential treatment for various types of cancer. Additionally, DCPM has been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DCPM in lab experiments is its selectivity for a specific protein. This allows researchers to study the role of this protein in various biological processes without affecting other proteins or cellular pathways. However, one limitation of using DCPM is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving DCPM. One potential area of research is the development of more selective inhibitors that target specific isoforms of the protein. Additionally, research could focus on the use of DCPM as a potential treatment for various types of cancer and inflammatory diseases. Finally, further studies could be conducted to better understand the mechanism of action of DCPM and its potential applications in various biological processes.

Synthesis Methods

DCPM can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The first step involves the reaction of 2-aminothiazole with chloroacetyl chloride to form a chloroacetamidothiazole intermediate. This intermediate is then reacted with 3,6-dichloropyridine-2-carboxylic acid to form the final product, DCPM.

Scientific Research Applications

DCPM has been extensively studied for its potential applications in the field of biomedical research. One of the main uses of DCPM is as a tool for studying the role of a specific protein in various biological processes. DCPM has been shown to selectively inhibit the activity of this protein, making it a valuable tool for understanding its function.

properties

IUPAC Name

N-[4-(2-amino-2-oxoethyl)-1,3-thiazol-2-yl]-3,6-dichloropyridine-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H8Cl2N4O2S/c12-6-1-2-7(13)16-9(6)10(19)17-11-15-5(4-20-11)3-8(14)18/h1-2,4H,3H2,(H2,14,18)(H,15,17,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BFBJIGWGFZCYAB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=NC(=C1Cl)C(=O)NC2=NC(=CS2)CC(=O)N)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H8Cl2N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

331.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-3,6-dichloropyridine-2-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.